2-[[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H23N5O/c1-14-9-18(24-20(23-14)17-4-5-17)25-8-2-3-16(12-25)13-26-19-10-15(11-21)6-7-22-19/h6-7,9-10,16-17H,2-5,8,12-13H2,1H3
• InChI Key: AGTGGQSWVVDZSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CCCC(C3)COC4=NC=CC(=C4)C#N
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• CAS No.: 2380177-94-4

Description

2-[[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C20H23N5O and its molecular weight is 349.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary targets of the compound “2-[[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it’s challenging to summarize the biochemical pathways that might be affected . Once the targets are known, the affected pathways and their downstream effects can be outlined.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects can be described once the mode of action and the biochemical pathways affected by the compound are known.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. These factors include pH levels, temperature, presence of other molecules, and the specific characteristics of the biological environment where the compound is active. Without more information on the compound’s mechanism of action, it’s difficult to discuss how these factors might influence its activity .